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Documented Evidence for Cellulose Dissolution in
TBPH

The following table summarizes the key evidence from the scientific literature that supports the capability of

TBPH to dissolve cellulose.

Evidence Type Supporting Experimental Data Source/Reference

Direct Dissolution Aqueous TBPH (50 wt.% water) can dissolve up to 20
wt.% cellulose at room temperature.

[1]

Cooperative
Mechanism

Molecular dynamics simulations show TBP cation, Cl
anion, and water work together to separate cellulose
strands.

[2]

Regenerated
Cellulose Formation

Dissolution followed by coagulation (e.g., with organic
carbonates) produces Cellulose II structure, confirmed

by XRD and FT-IR.

[1]
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Evidence Type Supporting Experimental Data Source/Reference

Material
Characterization

High-quality regenerated cellulose films and powders
produced; characterized by FT-IR, XRD, and solid-

state DNP-NMR.

[1]

Experimental Workflow for Cellulose Regeneration with
TBPH

The diagram below illustrates a simple, environmentally friendly process for producing regenerated cellulose

using TBPH, as detailed in the search results [1].
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Experimental Protocol Details [1]:
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Dissolution: The process involves dissolving microcrystalline cellulose (MCC) in a 50 wt.% aqueous

solution of TBPH at room temperature. The solution can hold cellulose concentrations of up to 20
wt.%.

Coagulation & Regeneration: Adding an organic carbonate (such as propylene carbonate) to the
TBPH-cellulose solution causes immediate coagulation. The mechanism involves a rapid reaction

between the carbonate and the hydroxide ions [OH]− of TBPH, which disrupts the cellulose
dissolution environment. The solid product is then washed with water and dried at 80°C to yield

regenerated cellulose (RC) powder or films.
Characterization: The success of the process is validated by characterizing the final regenerated

material. Techniques include:
FT-IR Spectroscopy: Shows no chemical modification of cellulose, confirming regeneration

rather than derivatization.
X-ray Diffraction (XRD): Shows a shift in crystal structure from cellulose I (native) to cellulose

II (regenerated).
Solid-State NMR (DNP-NMR): Confirms the chemical structure and purity of the regenerated

cellulose.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.smolecule.com/products/s1509027?utm_src=pdf-custom-synthesis
https://www.nature.com/articles/s42004-020-00360-7?error=cookies_not_supported&code=ad39a99e-288e-4b5f-9bb1-0d5d1a2e50fe
https://pmc.ncbi.nlm.nih.gov/articles/PMC7183325/
https://www.smolecule.com/products/b1509027#spectroscopic-validation-of-cellulose-dissolution-in-tbph-solutions
https://www.smolecule.com/products/b1509027#spectroscopic-validation-of-cellulose-dissolution-in-tbph-solutions
https://www.smolecule.com/products/b1509027#spectroscopic-validation-of-cellulose-dissolution-in-tbph-solutions
https://www.smolecule.com/products/b1509027#spectroscopic-validation-of-cellulose-dissolution-in-tbph-solutions
https://www.smolecule.com/products/s1509027?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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